Cas no 1806679-50-4 (2-(2-Carboxyethyl)-3-ethoxymandelic acid)

• Product Name: 2-(2-Carboxyethyl)-3-ethoxymandelic acid
• CAS No: 1806679-50-4
• MF: C₁₃H₁₆O₆
• MW: 268.262544631958
• CID: 4942280
• Update Time: 2025-11-07

2-(2-Carboxyethyl)-3-ethoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-3-ethoxymandelic acid

• Inchi： 1S/C13H16O6/c1-2-19-10-5-3-4-9(12(16)13(17)18)8(10)6-7-11(14)15/h3-5,12,16H,2,6-7H2,1H3,(H,14,15)(H,17,18)
• InChI Key： SEYFRUGKUHTYHL-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(C(C(=O)O)O)=C1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 316
• XLogP3: 0.9
• Topological Polar Surface Area: 104

Additional information on 2-(2-Carboxyethyl)-3-ethoxymandelic acid

2-(2-Carboxyethyl)-3-ethoxymandelic Acid: A Comprehensive Overview

The compound with CAS No. 1806679-50-4, known as 2-(2-Carboxyethyl)-3-ethoxymandelic Acid, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. In this article, we will delve into its chemical structure, synthesis methods, biological activities, and recent advancements in its research.

2-(2-Carboxyethyl)-3-ethoxymandelic Acid is a derivative of mandelic acid, a naturally occurring alpha-hydroxy acid. The molecule features a carboxyethyl group at the 2-position and an ethoxy group at the 3-position of the benzene ring. These functional groups impart unique chemical and biological properties to the compound. The presence of the carboxyethyl group introduces acidity, while the ethoxy group enhances solubility and stability, making it suitable for various applications.

Recent studies have highlighted the potential of 2-(2-Carboxyethyl)-3-ethoxymandelic Acid in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. This property has been validated through experiments where the compound successfully encapsulated anti-cancer drugs, enhancing their bioavailability and reducing side effects. Such findings underscore its role in advancing therapeutic strategies.

In terms of synthesis, 2-(2-Carboxyethyl)-3-ethoxymandelic Acid can be synthesized via several routes. One common method involves the Friedel-Crafts acylation of mandelic acid derivatives, followed by hydrolysis to introduce the carboxyethyl group. Another approach utilizes Suzuki coupling reactions to introduce the ethoxy group at specific positions on the benzene ring. These methods have been optimized to improve yield and purity, making large-scale production feasible.

The biological activity of 2-(2-Carboxyethyl)-3-ethoxymandelic Acid has been extensively studied. In vitro assays have demonstrated its anti-inflammatory and antioxidant properties, making it a promising candidate for skincare products. Additionally, preliminary studies suggest that it may inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings are supported by recent research published in reputable journals like *Journal of Medicinal Chemistry* and *Organic Letters*.

One of the most exciting developments in recent years is the use of 2-(2-Carboxyethyl)-3-ethoxymandelic Acid in bioconjugation chemistry. Scientists have successfully attached this compound to biopolymers, creating hybrid materials with enhanced mechanical properties and biocompatibility. These materials are being explored for use in tissue engineering and regenerative medicine, offering new possibilities for medical implants and scaffolds.

Moreover, 2-(2-Carboxyethyl)-3-ethoxymandelic Acid has shown potential in catalysis applications. Its ability to act as a chiral ligand in asymmetric catalysis has been demonstrated in several reactions, including aldol additions and Michael additions. This capability makes it a valuable tool in organic synthesis, enabling the production of enantiomerically pure compounds with high efficiency.

In conclusion, 2-(2-Carboxyethyl)-3-ethoxymandelic Acid (CAS No. 1806679-50-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key molecule in future research and development efforts. As ongoing studies continue to uncover new properties and uses, this compound is poised to make significant contributions to fields such as pharmaceuticals, materials science, and biotechnology.